Hexamethyldisiloxane
Hexamethyldisiloxane
Hexamethyldisiloxane is an organosiloxane consisting of two trimethylsilyl groups covalently bound to a central oxygen.
Dimethicone, also known as ((CH3)3Si)2O or hmdso, belongs to the class of organic compounds known as disiloxanes. These are organosilicon compounds with the general formula H[Si](R)(R')O[Si](H)(R'')R''' (R= organyl, R'-R'''= H or organyl). Dimethicone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dimethicone is primarily located in the membrane (predicted from logP). Outside of the human body, dimethicone can be found in a number of food items such as black walnut, cumin, carob, and asparagus. This makes dimethicone a potential biomarker for the consumption of these food products.
Dimethicone, also known as ((CH3)3Si)2O or hmdso, belongs to the class of organic compounds known as disiloxanes. These are organosilicon compounds with the general formula H[Si](R)(R')O[Si](H)(R'')R''' (R= organyl, R'-R'''= H or organyl). Dimethicone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dimethicone is primarily located in the membrane (predicted from logP). Outside of the human body, dimethicone can be found in a number of food items such as black walnut, cumin, carob, and asparagus. This makes dimethicone a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
107-46-0
VCID:
VC0120664
InChI:
InChI=1S/C6H18OSi2/c1-8(2,3)7-9(4,5)6/h1-6H3
SMILES:
C[Si](C)(C)O[Si](C)(C)C
Molecular Formula:
C6H18OSi2
Molecular Weight:
162.38 g/mol
Hexamethyldisiloxane
CAS No.: 107-46-0
Reference Standards
VCID: VC0120664
Molecular Formula: C6H18OSi2
Molecular Weight: 162.38 g/mol
CAS No. | 107-46-0 |
---|---|
Product Name | Hexamethyldisiloxane |
Molecular Formula | C6H18OSi2 |
Molecular Weight | 162.38 g/mol |
IUPAC Name | trimethyl(trimethylsilyloxy)silane |
Standard InChI | InChI=1S/C6H18OSi2/c1-8(2,3)7-9(4,5)6/h1-6H3 |
Standard InChIKey | UQEAIHBTYFGYIE-UHFFFAOYSA-N |
SMILES | C[Si](C)(C)O[Si](C)(C)C |
Canonical SMILES | C[Si](C)(C)O[Si](C)(C)C |
Boiling Point | 99.0 °C 99 °C |
Colorform | FLUID |
Density | 0.7638 at 20 °C |
Flash Point | -30 °C |
Melting Point | -66.0 °C -66 °C |
Physical Description | DryPowder; Liquid |
Description | Hexamethyldisiloxane is an organosiloxane consisting of two trimethylsilyl groups covalently bound to a central oxygen. Dimethicone, also known as ((CH3)3Si)2O or hmdso, belongs to the class of organic compounds known as disiloxanes. These are organosilicon compounds with the general formula H[Si](R)(R')O[Si](H)(R'')R''' (R= organyl, R'-R'''= H or organyl). Dimethicone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dimethicone is primarily located in the membrane (predicted from logP). Outside of the human body, dimethicone can be found in a number of food items such as black walnut, cumin, carob, and asparagus. This makes dimethicone a potential biomarker for the consumption of these food products. |
Solubility | 5.73e-06 M In water, 0.93 mg/L at 25 °C |
Synonyms | H2942151,1,1,3,3,3-Hexamethyldisiloxane; Belsil DM 0.65; Bis(trimethylsilyl) Ether; Bis(trimethylsilyl) oxide; DC 0.65cs200; Dow Corning 200/0.65; Dow Corning OS 10; Ethoxytrimethylsilane-hexamethyldisiloxane Copolymer; Glipoxan; HMDSO; HX 18; KF 96L |
Vapor Pressure | 42.10 mmHg 42 mm Hg at 25 °C (est) |
PubChem Compound | 24764 |
Last Modified | Nov 11 2021 |
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